Cas no 65967-13-7 ( )

• Product name: &nbsp
• CAS No: 65967-13-7
• MF: C₄₃H₅₀N₄O₇
• MW: 734.87971162796
• CID: 962861
• PubChem ID: 434382

  Chemical and Physical Properties

Names and Identifiers

• 3.ε.-Hydroxyvobtusine
• (1R)-1,2,3,4-Tetrahydro-1-[[4-[2-hydroxy-5-[[(1S)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-2-methylisoquinolin-1-yl]methyl]phenoxy]phenyl]methyl]-6-methoxy-2-methylisoquinolin-7-ol
• amataine hydrate
• ent-6,6'-Dimethoxy-2,2'-dimethyl-8,18'-seco-berbaman-7,12-diol
• ent-6,6'-dimethoxy-2,2'-dimethyl-8,18'-seco-berbamane-7,12-diol
• grandifolinediol
• Hydratoamatain
• 8-Hydroxyvobtusine
• NSC-349159
• 65967-13-7
• CHEMBL1995079
• VOBTUSINE, (3E)-HYDROXY-
• NSC349159
• DTXSID90984446
• 3.epsilon.-Hydroxyvobtusine
•  

• Inchi： InChI=1S/C43H50N4O7/c1-51-29-9-5-7-27-31(29)47-23-40(21-24-20-38-13-18-53-30(38)10-15-45-16-12-42(27,35(38)45)43(24,47)50)36-39(14-19-54-36)22-25(33(48)52-2)32-41(11-17-46(34(39)41)37(40)49)26-6-3-4-8-28(26)44-32/h3-9,24,30,34-37,44,49-50H,10-23H2,1-2H3
• InChI Key： HUWNUSVUJDHPHX-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C2Nc3ccccc3C22CCN3C2C2(CCOC2C2(CC4CC56CCOC5CCN5CCC7(C65)c5cccc(OC)c5N(C2)C47O)C3O)C1 |c:4|

Computed Properties

• Exact Mass: 734.36800
• Monoisotopic Mass: 734.36794995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 3
• Complexity: 1710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.20000
• LogP: 3.55960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids Aspidospermatan-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids